7-methoxynaphthalene-2-sulfonyl Chloride
Overview
Description
7-Methoxynaphthalene-2-sulfonyl chloride is a chemical compound with a molecular weight of 256.71 . It is widely used in various fields, including medical, environmental, and industrial research.
Molecular Structure Analysis
The IUPAC name for this compound is 7-methoxy-2-naphthalenesulfonyl chloride . The InChI code is 1S/C11H9ClO3S/c1-15-10-4-2-8-3-5-11(16(12,13)14)7-9(8)6-10/h2-7H,1H3 .Physical And Chemical Properties Analysis
7-Methoxynaphthalene-2-sulfonyl chloride is a compound with a molecular weight of 256.71 . Unfortunately, the specific physical and chemical properties such as melting point, boiling point, and solubility were not found in the sources.Scientific Research Applications
Chelation-Assisted Nucleophilic Aromatic Substitution
7-Methoxynaphthalene-2-sulfonyl chloride is involved in chelation-assisted nucleophilic aromatic substitution reactions. This process involves the displacement of a methoxy group in methoxynaphthalenes with Grignard reagents, facilitated by sulfonyl substituents. The reactivity and selectivity of these reactions can be influenced by the electron-withdrawing strength and steric hindrance of the substituents (Hattori et al., 1997).
Production of Pharmaceutical Intermediates
7-Methoxynaphthalene-2-sulfonyl chloride is useful in the production of important pharmaceutical intermediates. For instance, it can be involved in the production of 2-methoxynaphthalene, which is a key intermediate in manufacturing naproxen, a widely used non-steroidal anti-inflammatory drug (Yadav & Salunke, 2013).
Catalysis and Chemical Synthesis
The compound plays a role in various catalytic processes and chemical syntheses. It is used in the acylation of naphthalenes and anthracene, facilitating the synthesis of aromatic ketones, which are valuable in chemical and pharmaceutical industries (Deutsch et al., 2005).
Synthesis of Chalcone Analogues for Anticancer Activity
7-Methoxynaphthalene-2-sulfonyl chloride is involved in the synthesis of chalcone analogues with sulfonyl groups. These compounds have been studied for their potential anticancer activity, demonstrating efficacy against various cancer cell lines (Muškinja et al., 2019).
Fluorescence Labeling in Analytical Chemistry
The compound is used in developing fluorescent labeling reagents for high-performance liquid chromatography. This application is essential in analytical chemistry for detecting and quantifying various compounds, including phenols and amino acids (Tsuruta et al., 2000).
Friedel-Crafts Acylation Reactions
7-Methoxynaphthalene-2-sulfonyl chloride is utilized in Friedel-Crafts acylation reactions. These reactions are crucial for synthesizing fine chemicals and intermediates in organic chemical technology, especially in the synthesis of pharmaceutical precursors (Yadav & Krishnan, 1999).
properties
IUPAC Name |
7-methoxynaphthalene-2-sulfonyl chloride | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H9ClO3S/c1-15-10-4-2-8-3-5-11(16(12,13)14)7-9(8)6-10/h2-7H,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZEXCZHWVXMIOFB-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC2=C(C=C1)C=CC(=C2)S(=O)(=O)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H9ClO3S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30441149 | |
Record name | 7-methoxynaphthalene-2-sulfonyl Chloride | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30441149 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
256.71 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
56875-60-6 | |
Record name | 7-Methoxy-2-naphthalenesulfonyl chloride | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=56875-60-6 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 7-methoxynaphthalene-2-sulfonyl Chloride | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30441149 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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